Cas no 94055-75-1 (Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl-)

Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl- structure

94055-75-1 structure

Product Name:Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl-

CAS No:94055-75-1

MF:C₁₆H₂₆NO₄S

MW:328.446943759918

CID:2845375

Update Time:2022-07-27

Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl- Chemical and Physical Properties

Names and Identifiers

- Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl-
- Inchi： 1S/C16H25NO4S/c1-4-20-11-14(18)12-21-15-7-5-13(6-8-15)17-16(19)9-10-22(2)3/h5-8,14,18H,4,9-12H2,1-3H3/p+1
- InChI Key： DYZJXZOQQRXDLE-UHFFFAOYSA-O
- SMILES： O(C1C=CC(NC(=O)CC[S+](C)C)=CC=1)CC(O)COCC

Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl- Production Method

Production Method 1

80-48-8

94057-02-0

94055-75-1

16722-51-3

Reaction Conditions

1.1 Solvents: Acetone ; 10 h, reflux; 3 h, cooled

Reference

: Synthesis of suplatast tosilate

Li, Chungang; Liu, Ying; Liu, Yanmin; Jia, Zheng; Dong, Zhuo, Guangdong Yaoxueyuan Xuebao, 2009, 25(3), 278-280

Production Method 2

80-48-8

94057-02-0

94055-75-1

16722-51-3

Reaction Conditions

1.1 Solvents: Dichloromethane ; 24 h, 50 °C

Reference

: Improved process for preparing suplatast tosilate

Li, Zhiyu; Lu, Pingbo; Mo, Fenzhu; You, Qidong, Zhongguo Yaowu Huaxue Zazhi, 2009, 19(1), 45-47

Production Method 3

94055-75-1

16722-51-3

Reaction Conditions

Reference

: Preparation of suplatast tosilate crystals

, World Intellectual Property Organization, , ,

Production Method 4

94055-75-1

16722-51-3

Reaction Conditions

Reference

: Ideal enantiomeric resolution by recrystallization of a racemic compound (part 4): relationship between enantiomeric resolution phenomenon and crystal properties

Tamura, Rui; Ushio, Takanori; Takahashi, Hiroki; Nakamura, Kimitaka; Azuma, Nagao; et al, Chirality, 1997, 9(3), 220-224

Production Method 5

80-48-8

94057-02-0

94055-75-1

16722-51-3

Reaction Conditions

1.1 20 °C → 60 °C; 20 - 24 h, 50 - 60 °C

Reference

: Preparation method of Suplatast tosilate and its intermediates

, China, , ,

Production Method 6

16722-51-3

44743-29-5

94056-98-1

94055-75-1

16722-51-3

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Acetone ; 2 h, 20 - 30 °C
1.2 4 h, 20 - 30 °C

Reference

: Method for preparing suplatast tosylate

, China, , ,

Production Method 7

94055-75-1

16722-51-3

Reaction Conditions

Reference

: Method of evaluating evenness of suplatast tosylate crystal, even crystal, and process for producing the same

, World Intellectual Property Organization, , ,

Production Method 8

94055-75-1

16722-51-3

Reaction Conditions

Reference

: Synthesis and Antiallergic Activity of Dimethyl-2-(phenylcarbamoyl)ethylsulfonium p-Toluenesulfonate Derivatives

Tada, Yukio; Yamawaki, Ichiro; Ueda, Shuichi; Matsumoto, Hiroshi; Matsuura, Naosuke; et al, Journal of Medicinal Chemistry, 1998, 41(18), 3330-3336

Production Method 9

94055-75-1

16722-51-3

Reaction Conditions

Reference

: Sulfonium compounds and pharmaceuticals containing them

, Federal Republic of Germany, , ,

Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl- Raw materials

Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl- Preparation Products

Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl- Related Literature

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2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

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